![molecular formula C20H19F2N3O5 B8133310 (3S,11aR)-N-(2,4-difluorobenzyl)-6-methoxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydrooxazolo[3,2-d]pyrido[1,2-a]pyrazine-8-carboxamide](/img/structure/B8133310.png)
(3S,11aR)-N-(2,4-difluorobenzyl)-6-methoxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydrooxazolo[3,2-d]pyrido[1,2-a]pyrazine-8-carboxamide
Overview
Description
(3S,11aR)-N-(2,4-difluorobenzyl)-6-methoxy-3-methyl-5,7-dioxo-2,3,5,7,11,11a-hexahydrooxazolo[3,2-d]pyrido[1,2-a]pyrazine-8-carboxamide is a useful research compound. Its molecular formula is C20H19F2N3O5 and its molecular weight is 419.4 g/mol. The purity is usually 95%.
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Scientific Research Applications
Anticonvulsant Activity : Synthesized compounds exhibited potent anticonvulsant activity against maximal electroshock-induced seizures in rats, with oral ED50s of 3 mg/kg (Kelley et al., 1995).
Antimicrobial Activity : The compounds showed antimicrobial activity, with potential use in addressing bacterial infections (Abu-Melha, 2013).
Pharmacological Applications : These compounds have potential applications in pharmacology, pharmacokinetics, and metabolism, including the inhibition of human multidrug resistance P-glycoprotein 1 (Hermecz, 2003).
Antiviral Activity : 6-Aminopyrazolo[4,3-c]pyridin-4(5H)-one, a novel guanine analogue from this class, does not possess potent antiviral activity of 3-deazaguanine (Ehler et al., 1977).
Synthetic Intermediates : These compounds can be used as key intermediates in the synthesis of pyrazolo-pyrido-pyrimidine derivatives (El-Assiery et al., 2004).
Cytotoxic Activity : Synthesized compounds showed in vitro cytotoxic activity against Ehrlich Ascites Carcinoma cells (Hassan et al., 2014).
Antitumor and Antimicrobial Activities : Substituted pyrazoles synthesized from enaminones exhibited antitumor and antimicrobial activities against human breast and liver carcinoma cell lines (Riyadh, 2011).
Anticancer Agents : Novel pyrazolo[3,4-b]selenolo[3,2-e]pyrazine heterocycles show remarkable antimicrobial activity and promise as potential anticancer agents against colon and breast cancer cells (Zaki et al., 2020).
Synthesis of Fused Thiazolo[3,2-a]pyrimidines : Pyrimidin-2-thione derivative can be used as a starting material for the synthesis of new fused thiazolo[3,2-a]pyrimidines (Mahmoud & El-Shahawi, 2008).
Inhibition of TNFalpha Release : Compounds strongly inhibit LPS-induced TNFalpha release from human mononuclear cells (Raboisson et al., 2003).
Structural Analysis : The structure of related compounds shows a nearly planar non-aromatic ring and a slightly distorted chair conformation (Merkel et al., 2012).
Microwave-Assisted Synthesis : Microwave-assisted synthesis of isothiazolopyridines, pyridothiazines, and pyridothiazepines provides higher yields and shorter reaction times compared to conventional methods (Youssef et al., 2012).
properties
IUPAC Name |
(3R,6S)-N-[(2,4-difluorophenyl)methyl]-10-methoxy-6-methyl-8,11-dioxo-4-oxa-1,7-diazatricyclo[7.4.0.03,7]trideca-9,12-diene-12-carboxamide | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H19F2N3O5/c1-10-9-30-15-8-24-7-13(17(26)18(29-2)16(24)20(28)25(10)15)19(27)23-6-11-3-4-12(21)5-14(11)22/h3-5,7,10,15H,6,8-9H2,1-2H3,(H,23,27)/t10-,15+/m0/s1 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OMCFLPVOHDWRNN-ZUZCIYMTSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1COC2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H]1CO[C@H]2N1C(=O)C3=C(C(=O)C(=CN3C2)C(=O)NCC4=C(C=C(C=C4)F)F)OC | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H19F2N3O5 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
419.4 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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